Cas no 1378859-77-8 (2-(4-chloro-3-methylphenyl)butan-2-ol)

• Product Name: 2-(4-chloro-3-methylphenyl)butan-2-ol
• CAS No: 1378859-77-8
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD20528428
• CID: 5189340
• Update Time: 2026-03-05

2-(4-chloro-3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)butan-2-ol
• Benzenemethanol, 4-chloro-α-ethyl-α,3-dimethyl-

• MDL： MFCD20528428
• Inchi： 1S/C11H15ClO/c1-4-11(3,13)9-5-6-10(12)8(2)7-9/h5-7,13H,4H2,1-3H3
• InChI Key： UOANVDWPTIOYDE-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(Cl)C(C)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 2-(4-chloro-3-methylphenyl)butan-2-ol

Introduction to 2-(4-Chloro-3-methylphenyl)butan-2-ol (CAS No. 1378859-77-8)

2-(4-Chloro-3-methylphenyl)butan-2-ol, with the CAS number 1378859-77-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted phenyl ring and a secondary alcohol group. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(4-chloro-3-methylphenyl)butan-2-ol consists of a butyl chain attached to a phenyl ring, which is substituted with a chlorine atom at the para position and a methyl group at the meta position. The presence of these functional groups imparts specific physical and chemical properties to the molecule, such as solubility, reactivity, and stability. These properties are crucial for its potential use in pharmaceutical formulations and drug delivery systems.

Recent studies have highlighted the potential of 2-(4-chloro-3-methylphenyl)butan-2-ol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of anti-inflammatory drugs. The compound's ability to modulate inflammatory pathways has been demonstrated in several preclinical models, suggesting its potential as a lead compound for further drug development. Additionally, its structural similarity to known anti-inflammatory agents makes it an attractive candidate for structure-activity relationship (SAR) studies.

In the realm of cancer research, 2-(4-chloro-3-methylphenyl)butan-2-ol has shown promise as a potential anticancer agent. Studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. This makes it a valuable tool for understanding the molecular mechanisms underlying cancer progression and for developing new therapeutic strategies.

The pharmacokinetic properties of 2-(4-chloro-3-methylphenyl)butan-2-ol have also been investigated to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing side effects. These findings provide a strong foundation for further clinical evaluation.

In addition to its therapeutic applications, 2-(4-chloro-3-methylphenyl)butan-2-ol has been explored for its use in analytical chemistry. Its unique spectral properties make it useful as a reference standard in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This utility extends to quality control processes in pharmaceutical manufacturing, where accurate and reliable standards are critical for ensuring product purity and consistency.

The synthesis of 2-(4-chloro-3-methylphenyl)butan-2-ol can be achieved through several well-established organic reactions. One common approach involves the Grignard reaction followed by reduction steps to introduce the alcohol functionality. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness, making it an active area of research for process chemists and synthetic organic chemists.

Safety considerations are paramount when handling 2-(4-chloro-3-methylphenyl)butan-2-ol. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 2-(4-chloro-3-methylphenyl)butan-2-ol (CAS No. 1378859-77-8) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, and analytical chemistry. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing healthcare challenges.